[(5-Methylfuran-2-yl)methyl](prop-2-en-1-yl)amine

• IUPAC Name: N-[(5-methylfuran-2-yl)methyl]prop-2-en-1-amine
• InChI: InChI=1S/C9H13NO/c1-3-6-10-7-9-5-4-8(2)11-9/h3-5,10H,1,6-7H2,2H3
• InChI Key: CBBZLJCSJYBGQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNCC=C
• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol

Description

[(5-Methylfuran-2-yl)methyl](prop-2-en-1-yl)amine, also known as MFA, is a compound that has gained significant attention in recent years due to its potential applications in scientific research. MFA is a heterocyclic amine that contains a furan ring and an allyl group. It is a colorless liquid that is soluble in organic solvents such as ethanol and ether.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis of Benzimidazoles : A method for synthesizing 2-methyl-1-[(5-methylfuran-2-yl)methyl]-1H-benzimidazoles was developed, involving intramolecular cyclization and protolytic opening of the furan ring (Stroganova et al., 2013).

• Creation of Furazan and Pyrazole Derivatives : Studies demonstrated the synthesis of furazan and pyrazole derivatives, highlighting the compound's versatility in forming diverse heterocyclic structures (Kormanov et al., 2017).

• Formation of Bis(olefin)amine Complexes : Research on bis(olefin)amine complexes with (5-methylfuran-2-yl)methylamine showed potential in homogeneous catalytic reactions and structural studies (Zweifel et al., 2009).

• Amination, Hydrogenation, and Hydrodeoxygenation : Cobalt nanoparticles facilitated the reductive amination, hydrogenation, and hydrodeoxygenation of 5-hydroxymethylfurfural, using (5-methylfuran-2-yl)methylamine as a key component (Chandrashekhar et al., 2021).

Biological and Pharmacological Studies

• Evaluation of Antimicrobial and Antioxidant Activities : Compounds containing (5-methylfuran-2-yl)methylamine showed significant antimicrobial and antioxidant properties, suggesting potential in medical applications (Saundane et al., 2013).

• Cytotoxicity Against Cancer Cells : Derivatives of this compound exhibited cytotoxic effects against cancer cell lines, providing insights into potential therapeutic applications (Shankar et al., 2017).

• Analysis of Fluorescence Effects : Studies focused on fluorescence effects in bio-active derivatives of this compound, highlighting its potential in spectroscopic applications (Matwijczuk et al., 2018).

Material Science and Energetic Materials

• Crystal Structure Analysis : Investigations into the crystal structure of energetic material precursors revealed insights into molecular interactions and stability, applicable in material sciences (Zhu et al., 2021).

• Development of Novel Functionalities : The introduction of N-[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl] moieties in the synthesis of thiadiazol-2-amines demonstrated the potential for creating novel functionalities in chemical compounds (Tahghighi et al., 2012).